Cas no 946304-87-6 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 946304-87-6
• MF: C₂₀H₂₈N₂O₄S₂
• MW: 424.5773229599
• CID: 6222528
• PubChem ID: 16933216
• Update Time: 2025-10-17

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• AKOS024646393
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
• 946304-87-6
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2,5-dimethoxybenzenesulfonamide
• F2393-0504
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C20H28N2O4S2/c1-25-17-7-8-19(26-2)20(13-17)28(23,24)21-14-18(16-9-12-27-15-16)22-10-5-3-4-6-11-22/h7-9,12-13,15,18,21H,3-6,10-11,14H2,1-2H3
• InChI Key： MMBKOIVXTMPYOB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCC(C1=CSC=C1)N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 424.14904973g/mol
• Monoisotopic Mass: 424.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 946304-87-6)

The compound N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 946304-87-6) is a specialized sulfonamide derivative with a unique molecular structure combining azepane, thiophene, and dimethoxybenzene moieties. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. Its multi-functional groups contribute to potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are increasingly exploring N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide for its potential role in central nervous system (CNS) therapeutics, given the presence of the azepane ring, a common feature in neuroactive drugs. The thiophene moiety further enhances its binding affinity to biological targets, a trait leveraged in kinase inhibitor development.

From a synthetic perspective, the compound's CAS No. 946304-87-6 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize structural optimization techniques to improve its bioavailability and metabolic stability, addressing common challenges in small-molecule drug design. Analytical methods such as HPLC and LC-MS are routinely employed to characterize its purity and stability under varying conditions.

Environmental and regulatory considerations also play a role in its application. Unlike hazardous compounds, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide is classified as a research-grade chemical, aligning with green chemistry principles. Its low toxicity profile in preliminary assays makes it a candidate for sustainable pharmaceutical development, a trending topic in AI-driven drug discovery forums.

In the context of user search trends, queries often revolve around its synthesis protocols, biological activity, and supplier availability. Addressing these, the compound's patent literature reveals scalable production methods, while in silico modeling studies predict its interaction with G-protein-coupled receptors (GPCRs). Such data caters to both academic and industrial audiences seeking structure-activity relationships (SAR) insights.

Future directions for CAS No. 946304-87-6 include exploring its synergistic effects with existing therapeutics and expanding its utility in personalized medicine. As AI-augmented research accelerates, this compound exemplifies the intersection of traditional organic chemistry and computational prediction tools, offering a template for next-generation bioactive molecules.